N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride

• IUPAC Name: N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-morpholin-2-ylacetamide
• InChI: InChI=1S/C17H26N2O3/c1-3-19(17(20)12-15-13-18-8-10-21-15)9-11-22-16-7-5-4-6-14(16)2/h4-7,15,18H,3,8-13H2,1-2H3
• InChI Key: HRPLFUBRIWAPCZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCOC1=CC=CC=C1C)C(=O)CC2CNCCO2
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride, also known as A-317491, is a selective antagonist of P2X3 and P2X2/3 receptors. These receptors are expressed in sensory neurons and are involved in the transmission of pain signals. A-317491 has been studied for its potential use in pain management and as a treatment for chronic pain conditions.

Mechanism of Action

N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride is a selective antagonist of P2X3 and P2X2/3 receptors. These receptors are involved in the transmission of pain signals. By blocking these receptors, N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride can reduce the transmission of pain signals and provide pain relief.
Biochemical and Physiological Effects:
N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride has been shown to reduce pain in animal models of neuropathic and inflammatory pain. It has also been shown to reduce hyperalgesia, or increased sensitivity to pain, in these models. N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride has been shown to have a low toxicity profile and minimal side effects in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride is its selectivity for P2X3 and P2X2/3 receptors. This allows for more targeted pain relief and reduces the risk of side effects. A limitation of N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride is its limited bioavailability, which may limit its effectiveness in clinical settings.

Future Directions

Future research on N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride could focus on improving its bioavailability and efficacy in clinical settings. It could also be studied for its potential use in the treatment of other chronic pain conditions, such as osteoarthritis and migraine headaches. Further research could also explore the potential use of N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride in combination with other pain management therapies for enhanced pain relief.

Scientific Research Applications

N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride has been studied extensively for its potential use in pain management. It has been shown to be effective in reducing pain in animal models of neuropathic and inflammatory pain. N-ethyl-N-[2-(2-methylphenoxy)ethyl]-2-(2-morpholinyl)acetamide hydrochloride has also been studied for its potential use in the treatment of chronic pain conditions, such as fibromyalgia and chronic back pain.